Cas no 89003-95-2 (4-Bromo-3-formylbenzonitrile)

• Product Name: 4-Bromo-3-formylbenzonitrile
• CAS No: 89003-95-2
• MF: C₈H₄BrNO
• MW: 210.027461051941
• MDL: MFCD11858309
• CID: 1026238
• PubChem ID: 22574902
• Update Time: 2025-10-30

4-Bromo-3-formylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-formylbenzonitrile
• 5-Cyano-2-bromobenzaldehyde
• 2-bromo-5-cyanobenzaldehyde
• 4-bromo-3-formyl-benzonitrile
• Benzonitrile, 4-bromo-3-formyl-
• 3-Formyl-4-bromobenzonitrile
• BFXZVSRDZFPABM-UHFFFAOYSA-N
• 4696AC
• TRA0091169
• FCH1407037
• OR52617
• SY023597
• ST2405628
• AX8218541
• 4-Bromo-3-formylbenzonitrile (ACI)
• AKOS016001418
• DB-017943
• DTXSID30626636
• MFCD11858309
• EN300-268577
• CS-0100192
• SCHEMBL1351408
• 89003-95-2
• SB39653
• CL9628
• GS-5511
• Z1269115109

• MDL： MFCD11858309
• Inchi： 1S/C8H4BrNO/c9-8-2-1-6(4-10)3-7(8)5-11/h1-3,5H
• InChI Key： BFXZVSRDZFPABM-UHFFFAOYSA-N
• SMILES： N#CC1C=C(C=O)C(Br)=CC=1

Computed Properties

• Exact Mass: 208.94800
• Monoisotopic Mass: 208.94763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.9
• XLogP3: 1.8

Experimental Properties

• Density: 1.65
• Boiling Point: 254 ºC
• Flash Point: 107 ºC
• Refractive Index: 1.612
• PSA: 40.86000
• LogP: 2.13328

4-Bromo-3-formylbenzonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 4-Bromo-3-formylbenzonitrile

Comprehensive Overview of 4-Bromo-3-formylbenzonitrile (CAS No. 89003-95-2): Properties, Applications, and Industry Insights

4-Bromo-3-formylbenzonitrile (CAS No. 89003-95-2) is a high-value aromatic compound widely utilized in pharmaceutical, agrochemical, and material science research. This brominated benzonitrile derivative features a unique combination of functional groups—a formyl group (-CHO) and a nitrile group (-CN)—making it a versatile intermediate for synthesizing complex molecules. Its molecular structure (C₈H₄BrNO) and high purity standards (>98%) ensure consistent performance in cross-coupling reactions, a topic frequently searched by chemists exploring Suzuki-Miyaura or Buchwald-Hartwig reactions.

Recent trends in green chemistry have spurred interest in optimizing synthetic routes for 4-Bromo-3-formylbenzonitrile. Researchers are investigating solvent-free methods and catalytic systems to reduce environmental impact, aligning with the sustainable synthesis queries popular in academic databases. The compound’s role in developing OLED materials and pharmaceutical scaffolds (e.g., kinase inhibitors) further elevates its relevance, as these areas dominate patent filings and PubMed citations.

Analytical characterization of CAS No. 89003-95-2 typically involves HPLC, GC-MS, and NMR spectroscopy, with users often searching for "spectral data interpretation" or "HPLC method development" for this compound. Storage recommendations emphasize protection from light and moisture, with stability data showing no degradation under inert atmospheres—a critical detail for laboratories prioritizing long-term reagent integrity.

The global market for 4-Bromo-3-formylbenzonitrile reflects growing demand from Asia-Pacific pharmaceutical hubs, driven by its utility in cancer drug intermediates. Regulatory compliance (e.g., REACH, FDA DMF) remains a key concern, with suppliers increasingly providing certificates of analysis (CoA) and safety data sheets (SDS) to meet stringent quality standards. This aligns with search trends showing rising queries for "GMP-certified intermediates" and "custom synthesis documentation."

Innovative applications include its use in covalent organic frameworks (COFs) for gas storage—a hot topic in materials science forums. Computational chemists also model its electronic properties for density functional theory (DFT) studies, addressing frequent searches about "molecular orbital calculations for bromoarenes." Suppliers now offer isotope-labeled variants (¹³C, ¹⁵N) to support advanced tracer studies, catering to the drug metabolism research niche.

Handling protocols for 4-Bromo-3-formylbenzonitrile emphasize standard organic lab practices, with PPE recommendations (gloves, goggles) mirroring OSHA guidelines. Its low acute toxicity profile (LD50 data available upon request) makes it preferable over heavier halogenated analogs, a factor highlighted in comparative "benzonitrile safety" searches. Packaging options range from gram-scale vials to kilogram quantities, addressing diverse needs from academic labs to contract manufacturing organizations (CMOs).

Future directions include exploring its potential in photoredox catalysis and bioconjugation chemistry, areas generating buzz in recent ACS conference proceedings. As synthetic methodologies evolve, CAS No. 89003-95-2 continues to serve as a benchmark for developing novel heterocyclic compounds, solidifying its position in the fine chemicals supply chain.